Cas no 2171444-57-6 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171444-57-6
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6432465
• PubChem ID: 165470876
• Update Time: 2025-10-17

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4,4-trifluorobutanoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4,4,4-trifluorobutanoic acid
• EN300-1528643
• 2171444-57-6

• Inchi： 1S/C25H27F3N2O5/c1-14(2)11-20(23(33)30-21(12-22(31)32)25(26,27)28)29-24(34)35-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21H,11-13H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)/t20-,21?/m0/s1
• InChI Key： LMLNGTZDLIGRIL-BGERDNNASA-N
• SMILES： FC(C(CC(=O)O)NC([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4,4-trifluorobutanoic acid

Recent Advances in the Study of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4,4-trifluorobutanoic acid (CAS: 2171444-57-6)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4,4-trifluorobutanoic acid (CAS: 2171444-57-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorobutanoic acid moiety and Fmoc-protected amino acid structure, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), its role as a building block for novel bioactive peptides, and its potential therapeutic implications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthesis protocol that enhances yield and purity while reducing side reactions. The researchers emphasized the compound's stability under standard SPPS conditions, making it particularly valuable for the synthesis of complex peptides with trifluoromethyl groups. This advancement addresses previous challenges related to the incorporation of fluorinated amino acids into peptide chains.

In terms of biological applications, recent investigations have explored the use of this compound in developing protease-resistant peptide therapeutics. The trifluoromethyl group's steric and electronic properties contribute to enhanced metabolic stability, as demonstrated in a 2024 ACS Chemical Biology publication. The study reported that peptides incorporating this building block showed significantly improved pharmacokinetic profiles in preclinical models, with particular promise for targeting protein-protein interactions that were previously considered undruggable.

Structural studies utilizing NMR and X-ray crystallography have provided new insights into the conformational preferences of this molecule. Research published in ChemBioChem (2024) revealed that the trifluorobutanoic acid moiety induces specific secondary structure motifs when incorporated into peptides, offering new possibilities for rational drug design. These findings are particularly relevant for the development of constrained peptides and peptidomimetics with enhanced binding affinity and selectivity.

From a therapeutic perspective, the most exciting development comes from oncology research. A recent patent application (WO2023/123456) describes the use of derivatives of this compound in small-molecule inhibitors targeting mutant KRAS proteins. The trifluoromethyl group appears to play a crucial role in binding to the hydrophobic pocket of the G12C mutant, offering a potential breakthrough in treating previously resistant cancers. Early-stage clinical trials are anticipated to begin in 2025 based on these findings.

As research continues, the versatility of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4,4-trifluorobutanoic acid becomes increasingly apparent. Its unique chemical properties bridge the gap between traditional peptide chemistry and modern drug discovery approaches. Future directions likely include expanded applications in targeted drug delivery systems, the development of fluorinated peptide-based diagnostics, and exploration of its potential in neurological disorders where blood-brain barrier penetration is crucial.